Cas no 1027512-04-4 (2-Bromo-4-fluoro-6-(trifluoromethyl)phenyl isothiocyanate)

2-Bromo-4-fluoro-6-(trifluoromethyl)phenyl isothiocyanate is a versatile organosulfur compound used primarily as a key intermediate in organic synthesis and pharmaceutical research. Its reactive isothiocyanate group enables efficient conjugation with amines and other nucleophiles, facilitating the preparation of thiourea derivatives and heterocyclic compounds. The presence of bromo, fluoro, and trifluoromethyl substituents enhances its utility in cross-coupling reactions and the development of fluorinated bioactive molecules. This compound is particularly valuable in medicinal chemistry for constructing structurally diverse scaffolds with potential biological activity. It is typically handled under inert conditions due to its moisture sensitivity, ensuring optimal reactivity and stability in synthetic applications.

2-Bromo-4-fluoro-6-(trifluoromethyl)phenyl isothiocyanate structure

1027512-04-4 structure

Product Name:2-Bromo-4-fluoro-6-(trifluoromethyl)phenyl isothiocyanate

CAS No:1027512-04-4

MF:C₈H₂BrF₄NS

MW:300.070793628693

MDL:MFCD09800682

CID:4568558

Update Time:2025-06-12

2-Bromo-4-fluoro-6-(trifluoromethyl)phenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

- 1-bromo-5-fluoro-2-isothiocyanato-3-(trifluoromethyl)benzene
- 2-Bromo-4-fluoro-6-(trifluoromethyl)phenyl isothiocyanate
- MDL： MFCD09800682
- Inchi： 1S/C8H2BrF4NS/c9-6-2-4(10)1-5(8(11,12)13)7(6)14-3-15/h1-2H
- InChI Key： KYIKNIZYWINZEH-UHFFFAOYSA-N
- SMILES： C1(Br)=CC(F)=CC(C(F)(F)F)=C1N=C=S

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2

2-Bromo-4-fluoro-6-(trifluoromethyl)phenyl isothiocyanate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Oakwood	034763-25g	2-Bromo-4-fluoro-6-(trifluoromethyl)phenyl isothiocyanate	1027512-04-4	97%	25g	$1445.00	2023-09-16

2-Bromo-4-fluoro-6-(trifluoromethyl)phenyl isothiocyanate Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
4. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Bromo-4-fluoro-6-(trifluoromethyl)phenyl isothiocyanate

Comprehensive Overview of 2-Bromo-4-fluoro-6-(trifluoromethyl)phenyl isothiocyanate (CAS No. 1027512-04-4)

2-Bromo-4-fluoro-6-(trifluoromethyl)phenyl isothiocyanate (CAS No. 1027512-04-4) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of aryl isothiocyanates, known for their reactivity and versatility in synthetic chemistry. Its unique structure, featuring bromo, fluoro, and trifluoromethyl substituents, makes it a valuable intermediate for designing novel bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-Bromo-4-fluoro-6-(trifluoromethyl)phenyl isothiocyanate has surged due to their enhanced metabolic stability and lipophilicity, critical traits in drug discovery. Researchers frequently search for "fluorinated building blocks" or "trifluoromethylphenyl derivatives" to optimize drug candidates, highlighting the relevance of this compound in modern medicinal chemistry.

The compound's isothiocyanate group (-N=C=S) is particularly noteworthy, as it enables efficient conjugation with amines or thiols, facilitating the synthesis of heterocyclic scaffolds. This property aligns with the growing interest in "click chemistry" and "bioconjugation techniques," which are pivotal for developing targeted therapies and diagnostic tools. Its CAS No. 1027512-04-4 serves as a key identifier in chemical databases, ensuring precise sourcing for laboratories.

From an industrial perspective, 2-Bromo-4-fluoro-6-(trifluoromethyl)phenyl isothiocyanate is often employed in the synthesis of crop protection agents, addressing global concerns about sustainable agriculture. Searches for "agrochemical intermediates" or "pesticide synthesis" reflect its role in developing environmentally friendly solutions. The compound's halogenated and fluorinated moieties contribute to its efficacy in disrupting pest biological pathways.

Quality control and handling of CAS No. 1027512-04-4 require adherence to stringent protocols, as its reactivity demands specialized storage conditions. Laboratories prioritize "high-purity reagents" and "stable isothiocyanates" to ensure reproducible results in synthetic workflows. The compound's stability under inert atmospheres and compatibility with common solvents like dichloromethane or acetonitrile further enhance its utility.

In summary, 2-Bromo-4-fluoro-6-(trifluoromethyl)phenyl isothiocyanate (CAS No. 1027512-04-4) bridges multiple disciplines, from pharmaceutical R&D to agrochemical innovation. Its structural features and functional groups cater to evolving trends in precision chemistry, making it indispensable for researchers tackling challenges in drug design and sustainable agriculture.